Cas no 1261913-49-8 (2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid)

2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid structure
1261913-49-8 structure
Product Name:2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid
CAS No:1261913-49-8
MF:C15H14O4S
MW:290.334263324738
MDL:MFCD18322278
CID:2621647
PubChem ID:53228108
Update Time:2025-04-21

2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18322278
    • DTXSID70691641
    • 2-METHYL-3-(4-METHYLSULFONYLPHENYL)BENZOIC ACID
    • 4'-(Methanesulfonyl)-2-methyl[1,1'-biphenyl]-3-carboxylic acid
    • 2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid, 95%
    • 1261913-49-8
    • 2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid
    • MDL: MFCD18322278
    • Inchi: 1S/C15H14O4S/c1-10-13(4-3-5-14(10)15(16)17)11-6-8-12(9-7-11)20(2,18)19/h3-9H,1-2H3,(H,16,17)
    • InChI Key: GETDDQBHSJTPNC-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C)(=O)=O

Computed Properties

  • Exact Mass: 290.06128010Da
  • Monoisotopic Mass: 290.06128010Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 79.8Ų

2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329553-5 g
2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid, 95%; .
1261913-49-8 95%
5 g
€1,159.00 2023-07-19
abcr
AB329553-5g
2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid, 95%; .
1261913-49-8 95%
5g
€1159.00 2025-02-17
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